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Compound of Interest

Compound Name: N3-Gly-Gly-Gly-Gly-Gly-OH

Cat. No.: B2741453 Get Quote

Essential Safety and Handling Guide for N3-Gly-
Gly-Gly-Gly-Gly-OH
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling N3-Gly-Gly-Gly-Gly-
Gly-OH. The following procedures are based on established laboratory safety protocols for

non-hazardous chemical substances.

Chemical Identifier:

Product Name: N3-Gly-Gly-Gly-Gly-Gly-OH

CAS Number: 2250433-77-1

Molecular Formula: C10H15N7O6

Molecular Weight: 329.27

Hazard Assessment
According to the Safety Data Sheet (SDS), N3-Gly-Gly-Gly-Gly-Gly-OH is not classified as a

hazardous substance or mixture[1]. However, it is prudent to handle all laboratory chemicals

with a degree of caution. The toxicological properties of this specific peptide may not be fully

investigated, and therefore, minimizing exposure is a key safety principle.
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure personal safety when

handling N3-Gly-Gly-Gly-Gly-Gly-OH in its lyophilized (solid) or solubilized (liquid) forms.

PPE Category Item Specification Rationale

Eye Protection
Safety glasses or

goggles
ANSI Z87.1-rated

Protects against

accidental splashes of

the peptide solution.

[2][3][4]

Hand Protection
Disposable nitrile

gloves
Chemical-resistant

Prevents skin contact

with the peptide.[3]

Body Protection Laboratory coat Standard

Protects skin and

personal clothing from

spills.[2][5]

Respiratory Protection Not generally required
Use in a well-

ventilated area

As the peptide is non-

volatile, respiratory

protection is not

necessary under

normal handling

conditions. However,

handling the solid

powder in a fume

hood can prevent

inhalation of fine dust.

[6]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Lyophilized peptides should be stored at –20°C or colder for long-term stability, away from

bright light.[5][7]
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Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent moisture absorption, which can decrease stability.[8][9]

2. Preparation of Solutions:

Work in a designated clean area to avoid cross-contamination.[6]

To prepare a stock solution, dissolve the peptide in sterile distilled water or a suitable buffer.

[7]

If solubility is an issue, sonication may aid in dissolving the peptide.[7]

For sequences containing amino acids prone to oxidation (Cys, Met, Trp), using oxygen-free

water is recommended.[8]

3. Handling of Solutions:

Peptide solutions are less stable than the lyophilized form.[10]

For long-term storage of solutions, it is recommended to create single-use aliquots and store

them at -20°C or -80°C to avoid repeated freeze-thaw cycles.[5][10]

When handling solutions, always wear the recommended PPE to prevent contact.

Disposal Plan
Proper disposal of N3-Gly-Gly-Gly-Gly-Gly-OH and associated waste is crucial to ensure

environmental and personnel safety. Always adhere to your institution's specific waste disposal

protocols and local regulations.[6][11]
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Waste Type Disposal Procedure

Unused Solid Peptide
Dispose of as non-hazardous chemical waste.

Place in a clearly labeled container.

Aqueous Peptide Solutions

While not classified as hazardous, avoid

disposing of peptide solutions down the drain.

[11] Collect in a designated, labeled container

for non-hazardous aqueous chemical waste.

Contaminated Labware (e.g., pipette tips, vials,

gloves)

Place all contaminated solid waste into a

designated solid waste container labeled "Non-

Hazardous Chemical Waste".[11]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling N3-Gly-Gly-Gly-Gly-Gly-OH
in a laboratory setting.
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Caption: Workflow for handling N3-Gly-Gly-Gly-Gly-Gly-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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